(2Z,5Z)-3-(2-methoxyethyl)-5-[(5-methylthiophen-2-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C18H18N2O2S2
• Molecular Weight: 358.5 g/mol
• IUPAC Name: (5Z)-3-(2-methoxyethyl)-5-[(5-methylthiophen-2-yl)methylidene]-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H18N2O2S2/c1-13-8-9-15(23-13)12-16-17(21)20(10-11-22-2)18(24-16)19-14-6-4-3-5-7-14/h3-9,12H,10-11H2,1-2H3/b16-12-,19-18?
• InChI Key: OJDAOFFGGUBDHR-VKCFTAOWSA-N
• Isomeric SMILES: CC1=CC=C(S1)/C=C\2/C(=O)N(C(=NC3=CC=CC=C3)S2)CCOC
• SMILES: CC1=CC=C(S1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)CCOC

Description

(2Z,5Z)-3-(2-methoxyethyl)-5-[(5-methylthiophen-2-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one is a thiazolidine derivative that has gained significant attention in scientific research due to its potential therapeutic applications. It is a heterocyclic compound that contains a thiazolidinone ring and an imine group.

Mechanism of Action

The mechanism of action of (2Z,5Z)-3-(2-methoxyethyl)-5-[(5-methylthiophen-2-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that the compound may exert its anticancer activity by inducing DNA damage, inhibiting cell proliferation, and promoting apoptosis. It has also been suggested that the compound may inhibit microbial growth by disrupting the cell membrane and inhibiting essential enzymes.
Biochemical and Physiological Effects:
Several research studies have investigated the biochemical and physiological effects of (2Z,5Z)-3-(2-methoxyethyl)-5-[(5-methylthiophen-2-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one. It has been found to exhibit low toxicity and high selectivity towards cancer cells. It has also been reported to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2Z,5Z)-3-(2-methoxyethyl)-5-[(5-methylthiophen-2-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one is its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, making it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which may hinder its application in certain experimental settings.

Future Directions

Several future directions for research on (2Z,5Z)-3-(2-methoxyethyl)-5-[(5-methylthiophen-2-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one can be identified. One area of research could focus on the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research could investigate the compound's potential as a therapeutic agent for various diseases, including cancer, microbial infections, and inflammatory disorders. Additionally, further studies could be conducted to elucidate the compound's mechanism of action and identify potential molecular targets.

Synthesis Methods

The synthesis of (2Z,5Z)-3-(2-methoxyethyl)-5-[(5-methylthiophen-2-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one involves the reaction of 2-methoxyethylamine, 5-methyl-2-thiophenecarboxaldehyde, and phenyl isothiocyanate in the presence of acetic acid and ethanol. The resulting product is then treated with potassium hydroxide to obtain the final compound. This method has been reported in several research articles and has been found to yield high purity and good yields.

Scientific Research Applications

(2Z,5Z)-3-(2-methoxyethyl)-5-[(5-methylthiophen-2-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticancer, antimicrobial, antifungal, and anti-inflammatory activities. Several research studies have investigated the compound's ability to inhibit cancer cell growth and induce apoptosis in various cancer cell lines. It has also been found to exhibit antimicrobial activity against various bacterial and fungal strains.